Cas no 5588-43-2 (N'-(2-chloro-6-fluorobenzylidene)-1-[(4-methylphenyl)sulfonyl]piperidine-4-carbohydrazide)

• Product Name: N'-(2-chloro-6-fluorobenzylidene)-1-[(4-methylphenyl)sulfonyl]piperidine-4-carbohydrazide
• CAS No: 5588-43-2
• MF: C₂₀H₂₁ClFN₃O₃S
• MW: 437.915446043015
• CID: 1595872
• PubChem ID: 1249143
• Update Time: 2025-04-21

N'-(2-chloro-6-fluorobenzylidene)-1-[(4-methylphenyl)sulfonyl]piperidine-4-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-(2-chloro-6-fluorobenzylidene)-1-[(4-methylphenyl)sulfonyl]piperidine-4-carbohydrazide
• N-[(2-chloro-6-fluorophenyl)methylideneamino]-1-(4-methylphenyl)sulfonylpiperidine-4-carboxamide
• N'-[(2-Chloro-6-fluorophenyl)methylidene]-1-(4-methylbenzene-1-sulfonyl)piperidine-4-carbohydrazide
• DTXSID80361363
• 5588-43-2

• Inchi： 1S/C20H21ClFN3O3S/c1-14-5-7-16(8-6-14)29(27,28)25-11-9-15(10-12-25)20(26)24-23-13-17-18(21)3-2-4-19(17)22/h2-8,13,15H,9-12H2,1H3,(H,24,26)
• InChI Key： ZKDCDTBMNZUXJQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C=NNC(C1CCN(CC1)S(C1C=CC(C)=CC=1)(=O)=O)=O)F

Computed Properties

• Exact Mass: 437.09783
• Monoisotopic Mass: 437.097618
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 684
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 87.2
• XLogP3: 3.6

Experimental Properties

• Density: 1.37
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.622
• PSA: 78.84